N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide
Overview
Description
N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase. It has been shown to have potential therapeutic applications in the treatment of various neurological disorders, including epilepsy, addiction, and anxiety.
Mechanism of Action
N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide works by inhibiting the enzyme GABA aminotransferase, which is responsible for the breakdown of the neurotransmitter GABA. By inhibiting this enzyme, N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide increases the levels of GABA in the brain, which can have a calming effect and reduce the likelihood of seizures.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide are primarily related to its ability to increase GABA levels in the brain. This can lead to a reduction in neuronal excitability and an overall calming effect on the brain. Additionally, N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide has been shown to have a low potential for toxicity and does not appear to have any significant adverse effects on the liver or kidneys.
Advantages and Limitations for Lab Experiments
One advantage of using N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide in lab experiments is its high selectivity for GABA aminotransferase, which allows for more precise manipulation of GABA levels in the brain. However, one limitation is that N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide is not water-soluble, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide. One area of interest is its potential use in the treatment of addiction. Studies have shown that N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide can reduce drug-seeking behavior in animal models of addiction, and further research may explore its potential as a treatment for human addiction. Additionally, N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide may have potential applications in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Finally, further research may explore the potential of N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide as a tool for studying the role of GABA in the brain and its effects on behavior and cognition.
Scientific Research Applications
N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders. It has been shown to be effective in reducing seizures in animal models of epilepsy, as well as reducing drug-seeking behavior in animal models of addiction. Additionally, N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide has been shown to have anxiolytic effects in animal models of anxiety.
properties
IUPAC Name |
N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c1-9-4-7-13(8-10(9)2)17-11(3)14(16)15-12-5-6-12/h4,7-8,11-12H,5-6H2,1-3H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLPFMMXRIGWZJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OC(C)C(=O)NC2CC2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-2-(3,4-dimethylphenoxy)propanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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